Cas no 1261778-83-9 (3-(Difluoromethyl)-5-(trifluoromethyl)toluene)

• Product Name: 3-(Difluoromethyl)-5-(trifluoromethyl)toluene
• CAS No: 1261778-83-9
• MF: C₉H₇F₅
• MW: 210.143900156021
• CID: 4985620
• Update Time: 2025-07-23

3-(Difluoromethyl)-5-(trifluoromethyl)toluene Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-(trifluoromethyl)toluene

• Inchi： 1S/C9H7F5/c1-5-2-6(8(10)11)4-7(3-5)9(12,13)14/h2-4,8H,1H3
• InChI Key： QJYBYTVNYNKDJM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)C=C(C(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Additional information on 3-(Difluoromethyl)-5-(trifluoromethyl)toluene

Introduction to 3-(Difluoromethyl)-5-(trifluoromethyl)toluene (CAS No. 1261778-83-9)

3-(Difluoromethyl)-5-(trifluoromethyl)toluene, identified by its Chemical Abstracts Service (CAS) number 1261778-83-9, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry. The structural motif of this molecule, featuring a toluene backbone substituted with two fluorinated groups, positions it as a promising candidate for further derivatization and application in drug discovery.

The 3-(difluoromethyl)-5-(trifluoromethyl)toluene structure is particularly intriguing due to the combined influence of the difluoromethyl (-CF₂) and trifluoromethyl (-CF₃) substituents. These groups are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles in drug candidates. In recent years, there has been a surge in the use of fluorinated compounds in medicinal chemistry, driven by their ability to fine-tune molecular properties such as lipophilicity, solubility, and bioavailability. The demand for such compounds has been further amplified by the increasing complexity of biological targets and the need for more potent and selective therapeutic agents.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 3-(difluoromethyl)-5-(trifluoromethyl)toluene, opening up new avenues for its application in drug development. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms into aromatic rings with high precision. These techniques not only improve yield but also allow for the construction of complex molecular architectures in a more streamlined manner. The ability to synthesize such fluorinated aromatic compounds on a scalable basis has been instrumental in accelerating the discovery and development of novel therapeutics.

In the realm of pharmaceutical research, 3-(difluoromethyl)-5-(trifluoromethyl)toluene has been explored as a key intermediate in the synthesis of various bioactive molecules. Its structural features make it an ideal starting point for generating libraries of compounds that can be screened for biological activity. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, given the well-documented role of fluorinated aromatic rings in enhancing binding interactions with protein targets. Additionally, the metabolic stability imparted by the fluorine substituents suggests that compounds derived from 3-(difluoromethyl)-5-(trifluoromethyl)toluene may exhibit improved pharmacokinetic profiles, reducing the need for frequent dosing and minimizing side effects.

The agrochemical industry has also recognized the value of fluorinated aromatic compounds like 3-(difluoromethyl)-5-(trifluoromethyl)toluene. Fluoroaromatics are known to possess enhanced pesticidal and herbicidal properties due to their ability to disrupt essential biological processes in pests while maintaining low toxicity to non-target organisms. Researchers have leveraged the structural versatility of this compound to develop novel agrochemicals that offer improved efficacy and environmental safety. The incorporation of fluorine atoms into these molecules often leads to increased resistance against degradation from environmental factors, thereby extending their shelf life and effectiveness.

The synthesis of 3-(difluoromethyl)-5-(trifluoromethyl)toluene itself is a testament to the progress made in synthetic organic chemistry over recent decades. Modern techniques such as palladium-catalyzed reactions and fluorochemical transformations have made it possible to construct complex fluorinated structures with remarkable efficiency. These methods not only reduce reaction times but also minimize waste generation, aligning with the growing emphasis on green chemistry principles. The scalability of these synthetic routes ensures that researchers can access sufficient quantities of 3-(difluoromethyl)-5-(trifluoromethyl)toluene for both academic studies and industrial applications.

The impact of fluorine-containing compounds on drug discovery cannot be overstated. The ability to introduce fluorine atoms into molecular frameworks allows chemists to fine-tune multiple key properties simultaneously. For instance, fluorine substitution can enhance lipophilicity while simultaneously reducing polarity, leading to improved oral bioavailability. Additionally, certain fluorine-containing groups can influence metabolic pathways, making drugs more resistant to enzymatic degradation. These effects have been empirically validated through numerous preclinical studies, where fluorinated analogs often demonstrate superior pharmacokinetic profiles compared to their non-fluorinated counterparts.

In conclusion,3-(Difluoromethyl)-5-(trifluoromethyl)toluene (CAS No. 1261778-83-9) represents a fascinating example of how structural modifications can lead to significant improvements in molecular properties relevant to drug design and agrochemical development. The combination of difluoromethyl and trifluoromethyl groups provides a rich scaffold for further functionalization, enabling researchers to explore diverse chemical space with high potential for discovering novel bioactive entities. As synthetic methodologies continue to evolve, it is likely that compounds derived from 3-(difluoromethyl)-5-(trifluoromethyl)toluene will play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.